5-Oxo-1-pyrimidin-2-ylpyrrolidine-3-carboxylic acid

• IUPAC Name: 5-oxo-1-pyrimidin-2-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C9H9N3O3/c13-7-4-6(8(14)15)5-12(7)9-10-2-1-3-11-9/h1-3,6H,4-5H2,(H,14,15)
• InChI Key: WKOAKXXDZLIAHV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=NC=CC=N2)C(=O)O
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol

Description

5-Oxo-1-pyrimidin-2-ylpyrrolidine-3-carboxylic acid is a chemical compound used in life science research. It is provided by several distributors for research purposes.

Molecular Structure Analysis

The molecular formula of 5-Oxo-1-pyrimidin-2-ylpyrrolidine-3-carboxylic acid is C9 H9 N3 O3. Its molecular weight is 207.189.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Oxo-1-pyrimidin-2-ylpyrrolidine-3-carboxylic acid include a molecular formula of C9 H9 N3 O3 and a molecular weight of 207.189.

Scientific Research Applications

Synthesis of Complex Molecular Scaffolds

Hybrid catalysts play a significant role in the synthesis of pyrimidine scaffolds, which are crucial precursors for the pharmaceutical and medicinal industries due to their bioavailability and broad synthetic applications. A review covers the synthetic pathways employed for the development of substituted pyrimidin-2-one derivatives using various hybrid catalysts, highlighting the application of these catalysts in the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds (Parmar, Vala, & Patel, 2023).

Tautomeric Equilibria and Molecular Interactions

The study of tautomeric equilibria in nucleic acid bases, including pyrimidine derivatives, reveals the impact of molecular interactions on their stability. This research provides insights into the influence of the environment on the stability of oxo and hydroxy tautomeric forms, which is essential for understanding biological processes and the design of bioactive compounds (Person et al., 1989).

Plant Defense Mechanisms

Pyrroline-5-carboxylate (P5C), a derivative related to pyrimidine metabolism, has been studied for its role in plant defense against pathogens. The metabolism of proline and P5C in plants, particularly in response to pathogen infection and abiotic stress, highlights the intricate mechanisms plants use to defend themselves, involving the salicylic acid-dependent pathway and reactive oxygen species (Qamar, Mysore, & Senthil-Kumar, 2015).

Central Nervous System (CNS) Acting Drugs

The exploration of functional chemical groups that may serve as lead molecules for CNS acting drugs has identified heterocycles with nitrogen, such as pyrimidines, as key components. These compounds are associated with effects ranging from depression to convulsion, indicating their potential for developing novel CNS medications (Saganuwan, 2017).

Fluorinated Pyrimidines in Cancer Treatment

Fluorinated pyrimidines, such as 5-fluorouracil (5-FU), have been extensively reviewed for their role in cancer treatment. The synthesis methods, including the incorporation of isotopes for studying metabolism and biodistribution, and the insights into how these compounds perturb nucleic acid structure and function, highlight the evolving understanding of their mechanism of action in cancer therapy (Gmeiner, 2020).